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Compound of Interest

Compound Name: Feudomycin A Hydrochloride

Cat. No.: B13845333

Get Quote

This in-depth technical guide provides a comprehensive overview of the structure elucidation of

Feudomycin A Hydrochloride, a potent anthracycline antibiotic. Tailored for researchers,

scientists, and professionals in drug development, this document details the multidisciplinary

analytical approach required to unravel the complex molecular architecture of this significant

natural product. We will explore the causality behind experimental choices, ensuring a robust

and self-validating narrative of the elucidation process.

Introduction: The Anthracycline Family and the
Significance of Feudomycin A
The anthracyclines are a class of chemotherapeutic agents widely used in the treatment of

various cancers. Their mechanism of action primarily involves the intercalation of DNA and the

inhibition of topoisomerase II, leading to the disruption of cancer cell replication. Feudomycin A,

isolated from the bacterium Streptomyces coeruleorubidus, is a notable member of this family.

[1][2] Its unique structural features hold the potential for improved therapeutic efficacy and a

differentiated side-effect profile compared to established anthracyclines like Doxorubicin and

Daunorubicin. Understanding the precise three-dimensional structure of Feudomycin A
Hydrochloride is paramount for elucidating its mechanism of action, guiding further

derivatization efforts, and ultimately unlocking its full therapeutic potential.
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Foundational Analysis: Unveiling the Molecular
Blueprint
The initial steps in the structure elucidation of a novel natural product focus on determining its

fundamental chemical properties. For Feudomycin A Hydrochloride, this involved

establishing its molecular formula and identifying its core structural class.

Mass Spectrometry: Defining the Elemental
Composition
High-resolution mass spectrometry (HRMS) is the cornerstone for determining the elemental

composition of a molecule. For Feudomycin A Hydrochloride, High-Resolution Electrospray

Ionization Mass Spectrometry (HR-ESI-MS) would be the technique of choice.

Experimental Protocol: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-

MS)

Sample Preparation: A dilute solution of Feudomycin A Hydrochloride is prepared in a

suitable solvent, typically methanol or a mixture of acetonitrile and water, with the addition of

a small amount of formic acid to promote ionization.

Instrumentation: The sample is introduced into an ESI-MS instrument, such as a quadrupole

time-of-flight (Q-TOF) or Orbitrap mass spectrometer.

Ionization: The solution is sprayed through a heated capillary at a high voltage, generating

positively charged molecular ions, primarily the [M+H]+ adduct.

Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured with high accuracy

(typically < 5 ppm).

The HR-ESI-MS analysis of the free base of Feudomycin A would yield a molecular ion peak

corresponding to the exact mass of the protonated molecule. This data allows for the

unambiguous determination of the molecular formula.
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Parameter Value Source

Molecular Formula C27H31NO9 [3][4]

Molecular Weight (Free Base) 513.54 g/mol [3]

Molecular Weight (HCl Salt) 550.0 g/mol [3]

The determined molecular formula of C27H31NO9 for the free base provides the fundamental

building blocks for the subsequent stages of structure elucidation.[3][4]

Ultraviolet-Visible (UV-Vis) Spectroscopy: Identifying the
Chromophore
The intense red color of Feudomycin A suggests the presence of an extended conjugated

system within its structure.[1] UV-Vis spectroscopy is employed to characterize this

chromophore, which is a hallmark of the tetracyclic quinone core common to anthracyclines.

Experimental Protocol: UV-Visible Spectroscopy

Sample Preparation: A solution of Feudomycin A Hydrochloride of known concentration is

prepared in a UV-transparent solvent, such as ethanol or methanol.

Instrumentation: The absorbance of the solution is measured over a range of wavelengths

(typically 200-800 nm) using a dual-beam UV-Vis spectrophotometer.

Data Analysis: The resulting spectrum, a plot of absorbance versus wavelength, reveals the

wavelengths of maximum absorbance (λmax).

The UV-Vis spectrum of Feudomycin A would exhibit characteristic absorption bands consistent

with an anthracycline chromophore, providing early evidence of its structural class.

Deciphering the Connectivity: The Power of Nuclear
Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms

in a molecule. A suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments is
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required to piece together the intricate framework of Feudomycin A.

1D NMR: A First Look at the Proton and Carbon
Environments

¹H NMR (Proton NMR): This experiment provides information about the chemical

environment of each proton in the molecule. The chemical shift (δ) indicates the electronic

environment, the integration reveals the number of protons, and the coupling constants (J)

provide information about adjacent protons.

¹³C NMR (Carbon NMR): This experiment identifies all the unique carbon atoms in the

molecule. The chemical shifts of the carbon signals indicate their functional group and

hybridization state.

2D NMR: Connecting the Pieces
2D NMR experiments are crucial for establishing the connectivity between atoms that are not

directly apparent from 1D spectra.

COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to

each other, typically on adjacent carbon atoms. This is instrumental in tracing out spin

systems within the molecule, such as the sugar moiety and the aliphatic portions of the

aglycone.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton

with the carbon atom to which it is directly attached. This allows for the unambiguous

assignment of proton and carbon signals to specific CH, CH₂, and CH₃ groups.

HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations

between protons and carbons that are separated by two or three bonds. This is a critical

experiment for connecting the different spin systems identified by COSY and for establishing

the linkages between the aglycone and the sugar moiety.

The following diagram illustrates the workflow for integrating the data from these key NMR

experiments to build up the structure of Feudomycin A.
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Caption: Workflow for integrating 1D and 2D NMR data to determine the planar structure of

Feudomycin A.

Defining the 3D Arrangement: Stereochemistry of
Feudomycin A
Once the planar structure of Feudomycin A is established, the next critical step is to determine

the three-dimensional arrangement of its atoms, known as its stereochemistry. This is crucial

as even minor changes in stereochemistry can have profound effects on biological activity.

Relative Stereochemistry: NOESY and Coupling
Constants

NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR experiment identifies

protons that are close to each other in space, regardless of whether they are connected

through bonds. The presence of a NOESY cross-peak between two protons indicates that

they are spatially proximate. This information is invaluable for determining the relative

stereochemistry of the chiral centers in both the aglycone and the sugar moiety.

¹H-¹H Coupling Constants (J-values): The magnitude of the coupling constant between two

protons can provide information about the dihedral angle between them. This is particularly

useful for determining the relative stereochemistry of substituents on a ring system, such as

the sugar.

Absolute Stereochemistry: The Final Frontier
Determining the absolute stereochemistry (the actual R/S configuration of each chiral center) is

often the most challenging aspect of structure elucidation. Several methods can be employed:

X-ray Crystallography: If a suitable single crystal of Feudomycin A Hydrochloride can be

obtained, X-ray crystallography provides an unambiguous determination of the absolute

stereochemistry.

Chiral Synthesis: The total synthesis of a specific stereoisomer of Feudomycin A and

comparison of its spectroscopic and physical properties with the natural product can confirm

the absolute configuration.
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Comparison with Known Compounds: The spectroscopic data (particularly NMR and circular

dichroism) of Feudomycin A can be compared to that of known related compounds with

established absolute stereochemistries, such as Daunorubicin.

The established absolute stereochemistry for Feudomycin A is (7S,9S)-7-(4-amino-5-hydroxy-

6-methyloxan-2-yl)oxy-9-ethyl-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-

dione.[3]

The Final Structure: Feudomycin A Hydrochloride
The culmination of the data from mass spectrometry, UV-Vis spectroscopy, and a

comprehensive suite of NMR experiments leads to the definitive structure of Feudomycin A
Hydrochloride.

Click to download full resolution via product page

Caption: Chemical structure of Feudomycin A.

The structure reveals a tetracyclic aglycone, characteristic of the anthracycline family,

glycosidically linked to an amino sugar, L-rhodosamine. The hydrochloride salt is formed at the

primary amine of the sugar moiety.

Conclusion: A Multidimensional Approach to a
Complex Puzzle
The structure elucidation of Feudomycin A Hydrochloride is a testament to the power of a

multidisciplinary analytical approach. Each experimental technique provides a unique piece of

the puzzle, and it is only through the careful integration of all the data that the complete

molecular architecture can be revealed. This detailed structural understanding is the foundation

upon which the development of Feudomycin A as a potential next-generation anticancer agent

can be built.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13845333/docs#elucidating-the-molecular-architecture-of-feudomycin-a-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b13845333/docs#elucidating-the-molecular-architecture-of-feudomycin-a-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b13845333/docs#elucidating-the-molecular-architecture-of-feudomycin-a-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b13845333/docs#elucidating-the-molecular-architecture-of-feudomycin-a-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b13845333?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13845333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

